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Compound of Interest

Compound Name: 8-Br-NAD+ sodium

Cat. No.: B15616978

To the Valued Researchers, Scientists, and Drug Development Professionals,

Following a comprehensive review of available scientific literature, we must report that there is
a notable absence of specific data regarding the use of 8-Bromo-Nicotinamide Adenine
Dinucleotide (8-Br-NAD+) as a substrate for enzyme kinetic studies of CD38. Extensive
searches for detailed application notes, experimental protocols, and quantitative kinetic data
(such as K_m, V_max, or k_cat) for the interaction between CD38 and 8-Br-NAD+ did not yield
any specific results.

The scientific community has predominantly utilized other substrates for characterizing the
enzymatic activity of CD38. These include the native substrate NAD+, as well as fluorescent
analogs like 1,Né-etheno-NAD+ (e-NAD+) and nicotinamide guanine dinucleotide (NGD+),
which are instrumental in high-throughput screening and mechanistic studies.

While direct kinetic data for 8-Br-NAD+ is unavailable, it is important to note the frequent
mention of a related compound, 8-Bromo-cyclic ADP-ribose (8-Br-cADPR). This molecule is a
well-characterized antagonist of the cyclic ADP-ribose (CADPR) receptor, ryanodine receptor,
and is extensively used to probe the downstream calcium signaling pathways initiated by the
CD38 product, cADPR.[1][2][3][4][5][6] It is crucial to distinguish between the substrate analog
(8-Br-NAD+) and the product analog (8-Br-cADPR), as their applications in studying CD38 are
fundamentally different.

Given the lack of specific information on 8-Br-NAD+, we are unable to provide the requested
detailed application notes, protocols, and data tables for its use in CD38 enzyme kinetics.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15616978?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC3942542/
https://www.researchgate.net/figure/CD38-cADPR-signaling-CD38-is-a-bifunctional-protein-possessing-both-ADP-ribosyl-cyclase_fig5_8402328
https://pubmed.ncbi.nlm.nih.gov/30191993/
https://www.mdpi.com/1422-0067/23/8/4306
https://www.binasss.sa.cr/set/Art02.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11580371/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

We can, however, provide detailed protocols and application notes for the well-established
substrates used in CD38 enzyme kinetics, such as e-NAD+. Should this alternative be of
interest, please let us know, and we would be pleased to generate a comprehensive document
on that topic.

Understanding the CD38 Signaling Pathway

CD38 is a multifunctional enzyme with both NAD+ glycohydrolase and ADP-ribosyl cyclase
activities. It plays a crucial role in cellular NAD+ metabolism and calcium signaling. The primary
reactions catalyzed by CD38 are the hydrolysis of NAD+ to ADP-ribose (ADPR) and
nicotinamide, and the cyclization of NAD+ to form cyclic ADP-ribose (CADPR).[1][7]
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Caption: CD38 enzymatically converts NAD+ into ADPR and cADPR, which in turn modulates
intracellular calcium levels.

We trust this information is helpful for your research endeavors. Please do not hesitate to
contact us for further clarification or for information on alternative substrates for CD38 kinetic
studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Roles and mechanisms of the CD38/cyclic adenosine diphosphate ribose/Ca2+ signaling
pathway - PMC [pmc.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]

e 3. 8-Br-cADPR, a TRPM2 ion channel antagonist, inhibits renal ischemia-reperfusion injury -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 4. CD38-Cyclic ADP-Ribose Signal System in Physiology, Biochemistry, and
Pathophysiology [mdpi.com]

e 5. binasss.sa.cr [binasss.sa.cr]

» 6. CD38/cADPR-mediated calcium signaling in a human myometrial smooth muscle cell line,
PHM1 - PMC [pmc.ncbi.nlm.nih.gov]

e 7.CD38 - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Application Notes: 8-Br-NAD+ in Enzyme Kinetics
Studies of CD38]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616978#8-br-nad-in-enzyme-kinetics-studies-of-
cd38]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

